Cas no 563-79-1 (2,3-Dimethyl-2-butene)

2,3-Dimethyl-2-butene structure

2,3-Dimethyl-2-butene structure

Product Name:2,3-Dimethyl-2-butene

CAS No:563-79-1

Molecular Formula:C₆H₁₂

Molecular Weight:84.16

MDL:MFCD00008897

CID:38369

PubChem ID:24847892

2,3-Dimethyl-2-butene Properties

Names and Identifiers

- 2,3-Dimethyl-2-butene
- 2,3-Dimethylbutene-2
- Tetramethylethylene
- 2,3-Dimethylbut-2-ene
- BISOMER DMB 2
- 2,3-dimethyl-but-2-ene
- Tetramethylethene
- 2,3-DIMETHYL-2-BUTENE, 1.0M SOLUTION IN TETRAHYDROFURAN
- 2,3-DIMETHYL-2-BUTENE, STAB.
- 7UQ4B3F5JC
- 2,3-Dimethyl-2-butene, >=99%
- 563-79-1
- EN300-78633
- NSC-73907
- NSC 73907
- AI3-37707
- FT-0609694
- AKOS015900645
- NS00033513
- MFCD00008897
- D0693
- D89701
- (CH3)2C=C(CH3)2
- A831025
- 2-Butene,3-dimethyl-
- DTXSID2060339
- InChI=1/C6H12/c1-5(2)6(3)4/h1-4H
- EINECS 209-263-8
- NSC73907
- 2-Butene, 2,3-dimethyl-
- 2,3-Dimethyl-2-butene, 98%
- STR04860
- 1,2,2-Tetramethylethylene
- 1,1,2,2-Tetramethylethylene
- UNII-7UQ4B3F5JC
- Q-200171
- DTXCID3042053
- 2,3Dimethylbut2ene
- 1,1,2,2Tetramethylethylene
- 2Butene, 2,3dimethyl
- 1,1,2,2-Tetramethylethylene; NSC 73907; Tetramethylethene; Tetramethylethylene
- DB-072138
- +Expand
- MDL： MFCD00008897
- InChIKey： WGLLSSPDPJPLOR-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12/c1-5(2)6(3)4/h1-4H3
- SMILES： CC(=C(C)C)C
- BRN： 1361357

Computed Properties

Exact Mass: 84.09390
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 84.0939
Heavy Atom Count: 6
Complexity: 50.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.36260
PSA: 0.00000
Refractive Index: n20/D 1.412(lit.)
Water Partition Coefficient: Soluble in water (0.071 g/L)
Boiling Point: 73 °C(lit.)
Melting Point: −75 °C (lit.)
Vapor Pressure: 215 mmHg ( 37.7 °C)
Flash Point: Fahrenheit: 17.6 ° f
Celsius: -8 ° c
Solubility: 0.071g/l
Color/Form: Colorless liquid.
Stability/Shelf Life: Stable. Highly flammable - readily forms explosive mixtures with air. Note low flash point. Incompatible with strong acids, strong oxidizing agents, peroxy compounds.
Solubility: Soluble in ethanol \ ether \ acetone and chloroform, insoluble in water
Sensitiveness: Air Sensitive
Density: 0.708 g/mL at 25 °C(lit.)

2,3-Dimethyl-2-butene Security Information

Symbol: GHS02 GHS08
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S33-S62-S9-S36/37/39-S26
Packing Group：II
Packing Group：II
Risk Phrases：R11; R65
Hazard Level：3
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 3295 3/PG 2
Hazard Statement： H225,H304
Warning Statement： P210,P301+P310,P331
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：II
Risk Phrases： 11-65
Signal Word：Danger
TSCA：Yes
Explosive Limit：1.2%(V)
HazardClass：3
FLUKA BRAND F CODES：10-23

2,3-Dimethyl-2-butene Customs Data

HS CODE：29012980
Customs Data：

China Customs Code:
29012980

2,3-Dimethyl-2-butene Related Literature

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6. The gas-phase ozonolysis of unsaturated volatile organic compounds in the troposphere

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7. Out-of-plane dimers of Mn(iii) quadridentate Schiff-base complexes with saltmen2? and naphtmen2? ligands: structure analysis and ferromagnetic exchange

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8. Gas-phase rate coefficients of the reaction of ozone with four sesquiterpenes at 295 ± 2 K

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9. Syntheses and X-ray crystal structures of cationic, two-coordinate gold(i) π-alkene complexes that contain a sterically hindered o-biphenylphosphine ligand

Timothy J. Brown,Marina G. Dickens,Ross A. Widenhoefer Chem. Commun. 2009 6451
10. Catalysis to discriminate single atoms from subnanometric ruthenium particles in ultra-high loading catalysts

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